Spectral Profile vs. Allura Red AC
Direct spectrophotometric analysis reveals a clear spectral distinction between New Red (Ponceau 4R) and its close analog Allura Red AC. While both are red azo dyes, their fundamental optical properties differ quantitatively, which is critical for color matching and analytical identification. New Red exhibits a maximum absorption wavelength (λmax) of 510 nm with a molar absorptivity (ελ) of 1.7·10⁴ dm³ mol⁻¹ cm⁻¹, in contrast to Allura Red AC which has a λmax of 505 nm and an ελ of 3.1·10⁴ dm³ mol⁻¹ cm⁻¹ in aqueous solution [1].
| Evidence Dimension | Maximum absorption wavelength (λmax) and molar absorptivity (ελ) |
|---|---|
| Target Compound Data | λmax = 510 nm; ελ = 1.7·10⁴ dm³ mol⁻¹ cm⁻¹ |
| Comparator Or Baseline | Allura Red AC (λmax = 505 nm; ελ = 3.1·10⁴ dm³ mol⁻¹ cm⁻¹) |
| Quantified Difference | λmax difference of 5 nm; ελ of Allura Red AC is approximately 82% higher. |
| Conditions | Aqueous solution, pH range 1-13 for Ponceau 4R and 2-12 for Allura Red AC. |
Why This Matters
These quantifiable differences necessitate distinct calibration curves for analytical quantification and confirm that the two dyes cannot be used interchangeably without reformulation and method revalidation.
- [1] Bevziuk, K., Chebotarev, A., Snigur, D., Bazel, Y., Fizer, M., & Sidey, V. (2017). Spectrophotometric and theoretical studies of the protonation of Allura Red AC and Ponceau 4R. Journal of Molecular Structure, 1144, 216-224. View Source
